Cas no 2172028-96-3 (1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclopentane-1-carboxylic acid)

• Product Name: 1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclopentane-1-carboxylic acid
• CAS No: 2172028-96-3
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6138739
• PubChem ID: 165511243
• Update Time: 2025-10-31

1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclopentane-1-carboxylic acid
• 2172028-96-3
• EN300-1538772
• 1-{[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]methyl}cyclopentane-1-carboxylic acid

• Inchi： 1S/C28H34N2O5/c1-19(9-8-14-25(31)29-18-28(26(32)33)15-6-7-16-28)30-27(34)35-17-24-22-12-4-2-10-20(22)21-11-3-5-13-23(21)24/h2-5,10-13,19,24H,6-9,14-18H2,1H3,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： SCVHGHKYMIMFRE-UHFFFAOYSA-N
• SMILES： OC(C1(CNC(CCCC(C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CCCC1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 728
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclopentane-1-carboxylic acid

Comprehensive Overview of 1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclopentane-1-carboxylic acid (CAS No. 2172028-96-3)

In the realm of organic chemistry and pharmaceutical research, 1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclopentane-1-carboxylic acid (CAS No. 2172028-96-3) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure and functional groups, plays a pivotal role in peptide synthesis and drug development. The presence of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group makes it particularly valuable in solid-phase peptide synthesis (SPPS), a technique widely employed in modern biochemistry.

The compound’s cyclopentane-1-carboxylic acid backbone contributes to its unique conformational properties, which are crucial for designing bioactive molecules. Researchers are increasingly focusing on its potential applications in creating novel therapeutics, especially in the fields of oncology and neurology. The Fmoc-protected aminohexanoic acid moiety further enhances its utility as a building block for peptide-based drugs, aligning with the growing demand for targeted therapies.

One of the most searched topics in this domain revolves around the synthetic pathways and purification methods for such complex molecules. Scientists and manufacturers are keen on optimizing yield and purity, given the compound’s role in high-value research. Additionally, the rise of AI-driven drug discovery has spurred interest in how computational tools can predict the reactivity and stability of derivatives like 1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclopentane-1-carboxylic acid. This intersection of traditional chemistry and cutting-edge technology is a hotbed for innovation.

From an industrial perspective, the scalability of producing CAS No. 2172028-96-3 is a critical consideration. Companies are investing in green chemistry approaches to minimize environmental impact while maintaining cost efficiency. The compound’s compatibility with automated peptide synthesizers also makes it a favorite among biotech firms aiming to streamline production processes. As the demand for personalized medicine grows, so does the need for reliable and versatile intermediates like this one.

Another area of interest is the compound’s stability under various conditions. Researchers frequently inquire about its shelf life, storage requirements, and compatibility with other reagents. These factors are essential for ensuring reproducibility in experiments, a cornerstone of scientific progress. Moreover, the regulatory landscape surrounding such compounds is evolving, with agencies emphasizing stringent quality controls to safeguard research integrity.

In summary, 1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclopentane-1-carboxylic acid (CAS No. 2172028-96-3) stands at the forefront of chemical innovation. Its multifaceted applications, coupled with advancements in synthetic and analytical techniques, position it as a key player in the future of drug development and biochemical research. As the scientific community continues to explore its potential, this compound is poised to unlock new possibilities in medicine and beyond.